1-(2-(Benzo[d][1,3]dioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl)-3-(tert-butyl)urea
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Description
1-(2-(Benzo[d][1,3]dioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl)-3-(tert-butyl)urea is a useful research compound. Its molecular formula is C19H30N4O3 and its molecular weight is 362.474. The purity is usually 95%.
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Scientific Research Applications
Cyclodextrin Complexation and Molecular Devices
Cyclodextrin complexation studies involving similar urea-linked structures have highlighted the potential of these compounds in forming binary complexes that undergo photoisomerization. These complexes exhibit unique behaviors, such as occupying both cyclodextrin components in certain isomers while only one in others. This ability to form stable complexes with cyclodextrins suggests potential applications in creating molecular devices and understanding molecular self-assembly mechanisms J. Lock et al., 2004.
Hydrogen Bonding and Complexation Studies
Further research into N-(pyridin-2-yl),N'-substituted ureas revealed significant insights into hydrogen bonding and complexation behaviors. These studies, which include quantum chemical calculations and NMR spectroscopic titrations, offer foundational knowledge on how substituent effects influence complexation. Such insights are crucial for the development of novel chemical sensors and materials designed for specific molecular recognition tasks B. Ośmiałowski et al., 2013.
Synthesis and Characterization of Novel Compounds
The synthesis and characterization of related urea compounds have been extensively studied. For instance, the synthesis of 1-[(2-aminoethoxy)alkyl]-3-ar(o)yl(thio)ureas demonstrated potent antiacetylcholinesterase activity, suggesting their potential in treating neurodegenerative diseases. These findings underscore the compound's relevance in medicinal chemistry, particularly in designing new therapeutic agents J. Vidaluc et al., 1995.
Antimicrobial and Anti-Proliferative Activities
Research on derivatives of urea compounds, including those with adamantyl groups, has revealed significant antimicrobial and anti-proliferative activities. Such studies are pivotal in the search for new, more effective antibiotics and cancer treatments. The identification of compounds with marked broad-spectrum antibacterial activities and potent action against cancer cell lines highlights the therapeutic potential of these chemical entities Aamal A. Al-Mutairi et al., 2019.
properties
IUPAC Name |
1-[2-(1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl]-3-tert-butylurea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H30N4O3/c1-19(2,3)21-18(24)20-12-15(23-9-7-22(4)8-10-23)14-5-6-16-17(11-14)26-13-25-16/h5-6,11,15H,7-10,12-13H2,1-4H3,(H2,20,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QYWMFYMEUMGBAM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)NC(=O)NCC(C1=CC2=C(C=C1)OCO2)N3CCN(CC3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H30N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.